Cas no 2171217-49-3 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid)
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid
- 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid
- EN300-1581433
- 2171217-49-3
-
- Inchi: 1S/C24H26F2N2O5/c1-2-7-15(12-21(29)27-14-24(25,26)22(30)31)28-23(32)33-13-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,2,7,12-14H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t15-/m0/s1
- InChI Key: ZIUVVQXZMGCOAP-HNNXBMFYSA-N
- SMILES: FC(C(=O)O)(CNC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F
Computed Properties
- Exact Mass: 460.18097826g/mol
- Monoisotopic Mass: 460.18097826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1581433-0.05g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-0.1g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-0.25g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-0.5g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-1.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-2.5g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-5.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-10.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1581433-50mg |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1581433-100mg |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid |
2171217-49-3 | 100mg |
$2963.0 | 2023-09-24 |
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic Acid: A Comprehensive Overview
The compound 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid, with the CAS number NO2171217-49-3, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a 2,2-difluoropropanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in drug delivery systems or as a precursor in the synthesis of bioactive molecules.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique physicochemical properties. The 2,2-difluoropropanoic acid moiety in this compound contributes to its stability and bioavailability, making it a promising candidate for various therapeutic applications. Researchers have explored the use of such fluorinated acids in the development of antiviral agents and anticancer drugs, where their ability to modulate cellular pathways is particularly advantageous.
The stereochemistry of the compound, specifically the (3S) configuration at the chiral center, plays a crucial role in determining its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles, and the (3S) configuration in this compound has been shown to enhance its solubility and absorption in vivo. This makes it an attractive molecule for further exploration in preclinical studies.
In terms of synthesis, the compound can be prepared through a multi-step process involving peptide coupling reactions and fluorination techniques. The use of Fmoc as a protecting group ensures that the amide functionality remains intact during the synthesis process. Advanced methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production of this compound, ensuring high yields and purity.
From an applications perspective, this compound has shown potential as an intermediate in the synthesis of peptide-based drugs. Its structure allows for further functionalization at both ends, enabling researchers to attach various bioactive moieties or targeting ligands. For instance, coupling this compound with tumor-targeting peptides or antibody fragments could lead to innovative therapeutics with enhanced specificity and efficacy.
Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound using molecular docking studies. These simulations have provided valuable insights into its potential interactions with cellular receptors and enzymes, paving the way for rational drug design.
In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid represents a cutting-edge molecule with diverse applications in medicinal chemistry. Its unique structure, combined with advancements in synthetic methodologies and computational tools, positions it as a key player in the development of next-generation therapeutics.
2171217-49-3 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)